6,7-Difluoro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
Overview
Description
The compound “6,7-Difluoro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one” is a complex organic molecule. The 2,3-dihydropyrrole unit is a privileged heterocycle found in many pharmacologically active natural products .
Synthesis Analysis
Significant recent advances in the synthesis of 2,3-dihydropyrroles have led to intense interest in the development of new drug candidates . A metal-free sequential decarbonylative annulation of Ncyanamides for the construction of 2,3-dihydropyrrolo [2,1-b]quinazolin-9 (1H)-ones has been reported .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” were not found, the synthesis of similar compounds often involves complex organic reactions .Scientific Research Applications
Synthesis and Reactivity
The compound 6,7-Difluoro-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one, as part of the quinazolinone family, has been explored in various synthetic and reactivity studies. An improved, scalable synthetic route to the quinazolinone natural product, including this compound, has been reported. This methodology applies to analogue synthesis and the synthesis of related natural products. Additionally, the reactivity of this scaffold to various electrophilic reagents, enabling stereoselective product generation, has been documented (Sutherell & Ley, 2016).
Crystal Structure and Physical Properties
The crystal structure of compounds within the quinazolinone class, including this compound, has been studied. For instance, a related compound, C20H19N3O, exhibits a planar molecular structure, important for understanding its physical properties and potential interactions (Elmuradov et al., 2010).
Biological Activity
The quinazolinone derivatives have been investigated for their antimicrobial activity. Studies have explored a series of arylidene- and arylhydroxymethyl derivatives of tetrahydropyrrolo[2,1-b]quinazolin-9-one, showing promising results against various microbial strains, including S. aureus, E. coli, and Candida albicans. This highlights the potential use of these compounds in developing new bactericides (Ortikov et al., 2017).
Synthetic Methodologies
Various synthetic methodologies have been developed for quinazolinone derivatives. These include the use of Gallium(III) triflate for one-pot synthesis, and PIFA-initiated oxidative cyclization for structural analogs of natural occurring vasicinone alkaloids. These methods offer efficient pathways for producing a range of quinazolinone compounds (Chen et al., 2008); (Vaskevych et al., 2021).
Potential Therapeutic Applications
There is ongoing research into the potential therapeutic applications of quinazolinone derivatives. For instance, novel 2,3-dihydro-1H-pyrrolo[3,2,1-ij]quinazolin-1-ones have been synthesized and evaluated for cytotoxicity against various human cancer cell lines and antimalarial activity (Mphahlele et al., 2016).
Future Directions
Properties
IUPAC Name |
6,7-difluoro-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F2N2O/c12-7-4-6-9(5-8(7)13)14-10-2-1-3-15(10)11(6)16/h4-5H,1-3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXMNUPGKOYMFFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NC3=CC(=C(C=C3C(=O)N2C1)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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